Pyrrolidine, 2-ethynyl-2-methyl-, hydrochloride (1:1), (2S)-

• IUPAC Name: (2S)-2-ethynyl-2-methylpyrrolidine;hydrochloride
• InChI: InChI=1S/C7H11N.ClH/c1-3-7(2)5-4-6-8-7;/h1,8H,4-6H2,2H3;1H/t7-;/m1./s1
• InChI Key: UFOVMGODNKDWOA-OGFXRTJISA-N
• Canonical SMILES: CC1(CCCN1)C#C.Cl
• Isomeric SMILES: C[C@]1(CCCN1)C#C.Cl
• Molecular Formula: C7H12ClN
• Molecular Weight: 145.63 g/mol
• CAS RN: 2219353-47-4

Description

Synthesis Analysis

The synthesis of pyrrolidine compounds involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Physical And Chemical Properties Analysis

“Pyrrolidine, 2-ethynyl-2-methyl-, hydrochloride (1:1), (2S)-” is a white crystalline solid and is soluble in water. Unfortunately, specific physical and chemical properties of this compound are not available in the current data.

Scientific Research Applications

Chemical Synthesis and Modifications

Efficient hydrohalogenation of ethynylpyridines, closely related to Pyrrolidine, 2-ethynyl-2-methyl-, hydrochloride, demonstrates the potential for chemical synthesis without special reagents. Ethynylpyridine's reaction with hydrochloric acid forms a pyridinium salt, enhancing the ethynyl group's electrophilicity and facilitating the nucleophilic addition of halide ions. This protocol is extendable to hydrobromination and hydroiodination, showcasing the versatile nature of such compounds in chemical synthesis (Kengo Muragishi et al., 2017).

Heterocyclic Compounds and Biological Effects

Pyrrolidines, important heterocyclic organic compounds with significant biological effects, are used in medicine, dyes, and agrochemical substances. The study of pyrrolidines, such as the synthesis explored through [3+2] cycloaddition with N-methyl azomethine ylide, is crucial for modern science, indicating their broad applicability and functional versatility in various industrial and medical applications (Magdalena Żmigrodzka et al., 2022).

Cognitive Enhancement Properties

Studies on pyrrolidine derivatives highlight their potential in enhancing cognitive functions. The specific compound, 2-Methyl-3-(2(S)-pyrrolidinylmethoxy)pyridine (ABT-089), has shown promise in rodent and primate models for cognitive enhancement. Its reduced propensity to activate peripheral ganglionic type receptors makes it an attractive candidate for treating cognitive disorders, underscoring the therapeutic potential of pyrrolidine derivatives (N. Lin et al., 1997).

Future Directions

The pyrrolidine scaffold is of great interest in drug discovery due to its versatility and the possibility to efficiently explore the pharmacophore space. Future research may focus on the design of new pyrrolidine compounds with different biological profiles.